Cas no 175205-48-8 (5-(3-(Trifluoromethyl)phenyl)oxazole)

5-(3-(Trifluoromethyl)phenyl)oxazole structure
175205-48-8 structure
Product Name:5-(3-(Trifluoromethyl)phenyl)oxazole
CAS No:175205-48-8
MF:C10H6F3NO
MW:213.15595293045
MDL:MFCD00085180
CID:135368
PubChem ID:2777664
Update Time:2025-04-19

5-(3-(Trifluoromethyl)phenyl)oxazole Chemical and Physical Properties

Names and Identifiers

    • 5-(3-(Trifluoromethyl)phenyl)oxazole
    • 5-[3-(trifluoromethyl)phenyl]-1,3-oxazole
    • 5-[3-(Trifluoromethyl)phenyl]oxazole
    • 5-(3-(Trifluoromethyl)
    • 5-[3-(Trifluoromethyl)phenyl]-1,3-oxazole97%
    • 5-[3-(Trifluoromethyl)phenyl]-1,3-oxazole 97%
    • PC6225
    • SBB094759
    • ZB008411
    • Oxazole, 5-[3-(trifluoromethyl)phenyl]-
    • ST2411653
    • AX8107142
    • AB0060245
    • ST51041642
    • Z4293
    • A811944
    • 5-[
    • CS-0156943
    • FS-1179
    • DS-2140
    • FT-0619891
    • AKOS015852774
    • 175205-48-8
    • MFCD00085180
    • VZPSLWXHNGQMCO-UHFFFAOYSA-N
    • 5-[3-(trifluoromethyl)phenyl]oxazole, AldrichCPR
    • DTXSID80380610
    • 5-(3-(trifluoromethyl)phenyl)-1,3-oxazole
    • DB-065054
    • MDL: MFCD00085180
    • Inchi: 1S/C10H6F3NO/c11-10(12,13)8-3-1-2-7(4-8)9-5-14-6-15-9/h1-6H
    • InChI Key: VZPSLWXHNGQMCO-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C2=CN=CO2)C=1)(F)F

Computed Properties

  • Exact Mass: 213.04000
  • Monoisotopic Mass: 213.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.297
  • Boiling Point: 268.5°C at 760 mmHg
  • Flash Point: 116.2°C
  • Refractive Index: 1.474
  • PSA: 26.03000
  • LogP: 3.36040
  • Solubility: Not determined

5-(3-(Trifluoromethyl)phenyl)oxazole Security Information

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